Cas no 2171664-22-3 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid
• CAS No: 2171664-22-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6053766
• PubChem ID: 165512466
• Update Time: 2025-07-21

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid
• 2171664-22-3
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-5-methylhexanoic acid
• EN300-1558443

• Inchi： 1S/C27H32N2O5/c1-16(2)11-12-24(26(31)32)29-25(30)22-13-17(22)14-28-27(33)34-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-10,16-17,22-24H,11-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GKDJUXWUCMRHAW-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CCC(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid

Research Brief on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid (CAS: 2171664-22-3)

The compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid (CAS: 2171664-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorenylmethyloxycarbonyl (Fmoc) protecting groups, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies highlight its role as a versatile intermediate in the development of novel bioactive compounds, particularly in the context of protease inhibitors and peptide-based therapeutics.

One of the key areas of interest is the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc group, a cornerstone of modern peptide chemistry, provides robust protection for amino groups during synthesis, while the cyclopropyl moiety introduces conformational constraints that can enhance the stability and bioavailability of resulting peptides. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters have demonstrated the efficacy of this compound in facilitating the synthesis of complex peptide architectures, including cyclic peptides and peptidomimetics with improved pharmacological profiles.

In addition to its synthetic applications, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid has shown promise in drug delivery systems. A 2023 study published in Bioconjugate Chemistry explored its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability under physiological conditions and controlled release properties were highlighted. The study reported enhanced tumor targeting and reduced off-target effects in preclinical models, suggesting potential for clinical translation.

Further investigations into the compound's mechanism of action have revealed its interactions with specific enzymatic targets. For instance, research published in ACS Chemical Biology identified its role as a substrate analog for certain proteases, enabling the design of selective inhibitors. This finding opens new avenues for the development of therapeutics targeting protease-dependent diseases, such as cancer and inflammatory disorders.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and scalability for industrial production. Ongoing research aims to address these limitations through structural modifications and innovative synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhexanoic acid (CAS: 2171664-22-3) represents a promising tool in chemical biology and drug development. Its multifaceted applications in peptide synthesis, drug delivery, and enzyme inhibition underscore its potential to contribute to the next generation of therapeutics. Future studies will likely focus on refining its properties and expanding its utility in diverse biomedical contexts.